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Compound of Interest

Compound Name: Chlophedianol Hydrochloride

Cat. No.: B126195

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling Chlophedianol Hydrochloride. The
following procedures and data are compiled to ensure safe laboratory operations and proper
disposal.

Physicochemical and Toxicity Data

The following tables summarize the known quantitative data for Chlophedianol
Hydrochloride. This information is critical for risk assessment and the implementation of
appropriate safety controls.

Physicochemical Properties

Molecular Formula C17H20CINO - HCI
Molecular Weight 326.26 g/mol [1]

Boiling Point 429.8°C at 760 mmHg[2]
Flash Point 213.7°C[2]

Appearance Solid

CAS Number 511-13-7[2]
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Toxicity Information

o Acute toxicity, oral: Danger (H301: Toxic if
GHS Classification
swallowed)[3]

Primary Hazards Acute Toxic[3]

Routes of Exposure Oral[3]

May have anticholinergic effects at high doses.

3] Suppresses the cough reflex by a direct
Health Effects 13] Supp J ] Y

effect on the cough center in the medulla of the

brain.[3]

No indication of carcinogenicity to humans (not

Carcinogenicit
g Y listed by IARC).[3]

Personal Protective Equipment (PPE)

Consistent and proper use of Personal Protective Equipment is the most critical barrier to
preventing exposure to Chlophedianol Hydrochloride. The following PPE is mandatory when
handling this compound.
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PPE Category

Specification

Rationale

Hand Protection

Chemical-impermeable gloves
(e.g., Nitrile). Must conform to
EU Directive 89/686/EEC and
the standard EN 374.[2]
Double gloving is

recommended.[4]

Prevents skin contact. Gloves
must be inspected before use
and changed regularly or

immediately if contaminated.[2]

[5]

Eye Protection

Tightly fitting safety goggles
with side-shields conforming to
EN 166 (EU) or NIOSH (US).

[2]

Protects eyes from dust,

aerosols, and splashes.

Body Protection

Fire/flame resistant and
impervious clothing. A
protective disposable gown
made of lint-free, low-
permeability fabric with a solid
front, long sleeves, and tight-
fitting cuffs.[2][4]

Prevents contamination of

personal clothing and skin.

Respiratory Protection

If exposure limits are exceeded
or irritation is experienced, use
a full-face respirator. A NIOSH-
certified N95 or N100
respirator should be used if
airborne powder or aerosol

generation is likely.[2][6]

Protects against inhalation of

dust and aerosols.

Experimental Protocols: Handling and Disposal

Handling Protocol:

e Preparation: Work in a well-ventilated area, preferably within a chemical fume hood.[2]

Ensure emergency exits and a risk-elimination area are established.[2]

e Donning PPE: Before handling, put on all required PPE as specified in the table above.
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e Handling: Avoid contact with skin and eyes.[2] Prevent the formation of dust and aerosols.[2]
Use non-sparking tools to prevent ignition.[2]

» Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[2] Keep
away from foodstuff containers and incompatible materials.[2]

Disposal Protocol:

o Waste Collection: Collect waste material in suitable, closed, and clearly labeled containers
for disposal.[2]

o Decontamination: Triple rinse containers (or equivalent) before recycling or reconditioning.[2]

» Disposal Method: Dispose of contents and container at a licensed chemical destruction plant
or through controlled incineration with flue gas scrubbing.[2] Do not allow the chemical to
enter drains or sewer systems.[2] Discharge into the environment must be avoided.[2] All
disposal activities must be in accordance with applicable local, state, and federal regulations.

[2]
Emergency Procedures
In Case of Accidental Exposure:

 Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If not
breathing, provide artificial respiration and seek immediate medical attention.[2]

o Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap
and plenty of water. Consult a doctor.[2]

o Eye Contact: Rinse with pure water for at least 15 minutes and consult a doctor.[2]

 Ingestion: Rinse mouth with water. Do not induce vomiting. Call a doctor or Poison Control
Center immediately.[2]

In Case of a Spill:

o Evacuate: Evacuate personnel to a safe area. Keep people away from and upwind of the
spill.[2]
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» Control Ignition Sources: Remove all sources of ignition. Use spark-proof tools and
explosion-proof equipment.[2]

o Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical
enter drains.[2]

e Cleanup: Collect the spilled material and arrange for disposal in suitable, closed containers.

[2]

Visual Workflow Guides

The following diagrams illustrate the standard operating procedures for handling and
emergency response.
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Figure 1: Standard Operating Procedure for Handling Chlophedianol Hydrochloride

Click to download full resolution via product page

Caption: Workflow for handling Chlophedianol Hydrochloride.
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Figure 2: Emergency Response for Chlophedianol Hydrochloride Incidents
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Caption: Emergency response plan for spills or exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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